2,4,4-Trimethoxybutan-1-amine
Overview
Description
2,4,4-Trimethoxybutan-1-amine is a chemical compound with the empirical formula C7H17NO3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
A method for the preparation of N-acylpyrroles involves condensation of carboxylic acids with this compound, followed by acid-mediated cyclization to form the pyrrole ring . This preparative procedure is highly tolerant of various functional groups .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string COC(OC)CC(CN)OC . The InChI key is LRPLRCNAFFDJHA-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reaction involving this compound is the condensation with carboxylic acids, followed by acid-mediated cyclization to form the pyrrole ring .Physical and Chemical Properties Analysis
This compound has a molecular weight of 163.21 g/mol . It is a solid substance .Scientific Research Applications
Synthesis of N-acylpyrroles
A novel method for preparing N-acylpyrrole utilizes 2,4,4-trimethoxybutan-1-amine. This process involves condensing carboxylic acids with this compound, followed by acid-mediated cyclization to form the pyrrole ring. This method demonstrates high tolerance for various functional groups (Maehara et al., 2012).
Functionalization of Colloidal Silica
Amine-functionalized colloidal silica is synthesized using this compound. This process involves hydrolysis of tetraethyl orthosilicate and subsequent decoration of colloidal silica's surface with amino groups using (3-aminopropyl) trimethoxysilane. This is significant for various applications and fundamental investigations (Soto-Cantu et al., 2012).
Anionic Synthesis of Chain-End Functionalized Polymers
In the field of polymer chemistry, this compound has been used in the anionic synthesis of chain-end functionalized polymers. This includes the creation of polymers functionalized with trimethoxy ortho ester (carboxyl), trimethoxysilyl groups, and secondary amine-functionalized polymers (Quirk et al., 2003).
Synthesis of Amine-Functionalized Materials
Amine-functionalized materials, particularly in the context of epoxy-silica polymers and carbon dioxide adsorbents, have been synthesized using derivatives of this compound. These materials show promise for applications in stone conservation and carbon dioxide capture, indicating a significant impact in materials science and environmental applications (Cardiano et al., 2005; Choi et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2,4,4-trimethoxybutan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO3/c1-9-6(5-8)4-7(10-2)11-3/h6-7H,4-5,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRPLRCNAFFDJHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CC(OC)OC)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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